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Compound of Interest

Compound Name:
N-butyl-3-methylcyclohexan-1-

amine

CAS No.: 55794-85-9

Cat. No.: B2613943

Get Quote

Executive Summary: Immediate Action Plan
N-butyl-3-methylcyclohexan-1-amine is a secondary aliphatic amine. For disposal and safety

purposes, it must be treated as a Flammable Corrosive.

Do NOT pour down the drain.

Do NOT mix with acidic waste streams (Violent Exothermic Reaction).[1]

Do NOT mix with oxidizers or halogenated solvents.

Primary Disposal Stream: Organic Waste (Non-Halogenated, Basic/Alkaline compatible).

RCRA Classification: Likely D001 (Ignitable) and D002 (Corrosive).

Chemical Profile & Hazard Identification
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To handle this chemical safely, you must understand its fundamental properties. As a

cyclohexylamine derivative, it exhibits significant basicity and volatility.

Property Value / Classification Operational Implication

Chemical Class Secondary Aliphatic Amine
High pH; reacts violently with

acids.

Physical State
Liquid (Colorless to pale

yellow)

Volatile vapors; requires fume

hood handling.

Flash Point
~29°C - 45°C (Estimate based

on analogs*)

Flammable. Ground all metal

transfers.

Corrosivity
Skin Corr.[2][3][4][5][6][7] 1B

(pH > 11)

Causes severe skin burns and

eye damage.[5]

Reactivity
Incompatible with Acids,

Oxidizers, Acid Chlorides
Segregation is critical.

*Note: Exact flash points vary by isomer and purity. Always consult the specific lot SDS. Treat

as Flammable Category 3.[2][5]

Waste Segregation Logic (The "Trustworthiness"
Pillar)
The most common accident involving amines occurs during waste consolidation. Mixing this

amine with an acidic waste stream (like waste from an HPLC line containing 0.1% TFA or

Formic Acid) can generate enough heat to boil the solvent, pressurize the container, and cause

a rupture or explosion.

Compatibility Matrix
✅ Compatible: Other aliphatic amines, basic organic solutions, non-halogenated solvents

(Ethanol, Methanol, Toluene).

❌ Incompatible: Hydrochloric acid, Sulfuric acid, Nitric acid, Acid Anhydrides, Acid

Chlorides, Chloroform (potential for violent carbene generation under certain conditions),
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Peroxides.

Visualization: Waste Stream Decision Tree
The following logic gate ensures you select the correct waste container.

Start: N-butyl-3-methylcyclohexan-1-amine Waste

Is the waste Pure or in Solvent?

Identify Solvent Base

In Solution

Stream A: Organic Base / Non-Halogenated
(PREFERRED)

Pure ChemicalContains Acids?

Contains Halogens?
(DCM, Chloroform)

No

Stream B: Halogenated Organic
(Only if unavoidable)

Yes

No

STOP: Do Not Mix!
Neutralize First

Yes (Danger)

Click to download full resolution via product page

Caption: Decision logic for segregating amine waste. Note that mixing amines with acids

(Stream C) is a critical safety failure point.
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Step-by-Step Disposal Workflow
This protocol is designed to meet RCRA standards and ensure lab safety.

Phase 1: Preparation
Select Container: Use High-Density Polyethylene (HDPE) or glass. Avoid aluminum

containers, as amines can corrode aluminum and evolve hydrogen gas.

Labeling: Attach a hazardous waste label before adding waste.

Constituents: Write "N-butyl-3-methylcyclohexan-1-amine" (do not use abbreviations).

Hazards: Check "Flammable" and "Corrosive".[2][5][6][7][8]

Phase 2: Transfer
Fume Hood: Perform all transfers inside a functioning fume hood.

Grounding: If transferring more than 4 Liters, ground the receiving drum to prevent static

discharge ignition.

Funnel Use: Use a funnel with a lid. Do not leave the funnel open when not actively pouring.

Phase 3: Consolidation & Pickup
Headspace: Leave at least 10% headspace in the container for vapor expansion.

Cap Tight: Ensure the cap is chemically resistant (phenolic or polypropylene) and screwed

on tightly.

Secondary Containment: Place the waste bottle in a secondary tray capable of holding 110%

of the volume.

Emergency Spill Response
In the event of a spill, speed and correct chemical logic are essential. Do not use water

immediately, as this spreads the basic liquid.
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The Neutralization Protocol
We use Citric Acid or Sodium Bisulfate for neutralization. Avoid using strong mineral acids

(HCl) to clean spills, as the reaction will be too violent and release fumes.

Spill Detected 1. Evacuate & Ventilate
(Remove Ignition Sources)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Contain & Absorb
(Vermiculite/Sand)

4. Neutralize Residue
(Dilute Citric Acid) 5. Collect as Hazardous Waste

Click to download full resolution via product page

Caption: Operational workflow for managing an amine spill. Note that ignition sources must be

removed immediately due to flammability.

Detailed Spill Steps:

Alert: Notify personnel. If spill is >100mL or outside a hood, evacuate the lab.

Isolate: Turn off hot plates and stirrers (Ignition sources).

Absorb: Surround the spill with vermiculite, dry sand, or commercial "Basic Spill" pads.

Neutralize: Once the bulk liquid is absorbed, wipe the area with a dilute solution of Citric Acid

to neutralize the corrosive residue. Check pH with litmus paper (aim for pH 6-8).

Disposal: Place all contaminated absorbent materials into a heavy-duty plastic bag, label as

"Hazardous Waste - Debris contaminated with Flammable Corrosive Amine," and seal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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